![molecular formula C16H12F2N2O2 B2715960 (Z)-2-cyano-N-[2-(2,4-difluorophenyl)ethyl]-3-(furan-2-yl)prop-2-enamide CAS No. 1356809-15-8](/img/structure/B2715960.png)
(Z)-2-cyano-N-[2-(2,4-difluorophenyl)ethyl]-3-(furan-2-yl)prop-2-enamide
Description
(Z)-2-cyano-N-[2-(2,4-difluorophenyl)ethyl]-3-(furan-2-yl)prop-2-enamide, also known as DFE-1, is a small molecule compound that has shown potential as a therapeutic agent for various diseases. The compound has been synthesized using a specific method and has been extensively studied for its biological activities, mechanism of action, and biochemical and physiological effects.
Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis and structural analysis of ethyl (2Z)-3-(4-chlorophenyl)-2-cyano-3-(methoxyamino)prop-2-enoate, a compound with a similar structure, were detailed, highlighting its crystallization, spectrometric identifications (IR, UV, 1H, and 13C NMR), and the existence of the compound in the enamine tautomer form in the solid state (Johnson et al., 2006).
- Another study focused on the convenient synthesis of 3-fluoro-4,5-diphenylfuran-2(5H)-one from benzoin ethers, emphasizing novel Z–E isomerisation and cyclisation of 2-fluoroalkenoate precursors, highlighting its role as a novel building block (Pomeisl et al., 2006).
Applications in Material Science and Chemistry
- Furan-2,5-dicarboxylic acid (FDCA)-based furanic-aliphatic polyamides are highlighted as sustainable alternatives to polyphthalamides (semiaromatic polyamides), showcasing their potential application in high-performance materials. This demonstrates the potential utility of furan derivatives in developing environmentally friendly materials (Jiang et al., 2015).
- Another study discusses the enzymatic polymerization of similar furanic-aliphatic polyamides, further underscoring their significance as sustainable materials with high commercial interest, potentially applicable in various industries (Jiang et al., 2015).
properties
IUPAC Name |
(Z)-2-cyano-N-[2-(2,4-difluorophenyl)ethyl]-3-(furan-2-yl)prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F2N2O2/c17-13-4-3-11(15(18)9-13)5-6-20-16(21)12(10-19)8-14-2-1-7-22-14/h1-4,7-9H,5-6H2,(H,20,21)/b12-8- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAVAAGFWWRWSNP-WQLSENKSSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C=C(C#N)C(=O)NCCC2=C(C=C(C=C2)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=COC(=C1)/C=C(/C#N)\C(=O)NCCC2=C(C=C(C=C2)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyano-N-[2-(2,4-difluorophenyl)ethyl]-3-(furan-2-yl)prop-2-enamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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